Cas no 1251676-51-3 (N-(2,6-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide)

• Product Name: N-(2,6-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide
• CAS No: 1251676-51-3
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 5398467
• Update Time: 2025-08-05

N-(2,6-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1-yl]acetamide
• N-(2,6-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide

• Inchi： 1S/C19H20N4O3/c1-4-15-20-19(26-22-15)14-8-9-17(25)23(10-14)11-16(24)21-18-12(2)6-5-7-13(18)3/h5-10H,4,11H2,1-3H3,(H,21,24)
• InChI Key： YYPFXQXDVSJOJR-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)CN1C(=O)C=CC(C2ON=C(CC)N=2)=C1

Additional information on N-(2,6-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide

N-(2,6-Dimethylphenyl)-2-[5-(3-Ethyl-1,2,4-Oxadiazol-5-yl)-2-Oxo-1,2-Dihydropyridin-1-Yl]Acetamide: A Comprehensive Overview

The compound with CAS No. 1251676-51-3, known as N-(2,6-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of N-(2,6-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-Yl]acetamide is characterized by a complex arrangement of functional groups. The presence of a dimethylphenyl group attached to the nitrogen atom suggests potential for steric interactions and electronic effects that could influence its reactivity. Additionally, the oxadiazole ring system within the molecule is known for its aromatic stability and ability to participate in hydrogen bonding or π-interactions. These features make the compound a versatile candidate for exploring novel chemical reactions and biological activities.

Recent studies have focused on the synthesis of this compound using advanced organic synthesis techniques. Researchers have employed a combination of coupling reactions and cyclization processes to achieve high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating these reactions. Furthermore, computational chemistry methods have been utilized to predict the optimal reaction conditions and to understand the electronic properties of the molecule at a deeper level.

One of the most promising applications of this compound lies in its potential as a drug candidate. Preclinical studies have indicated that it exhibits selective binding to certain protein targets associated with diseases such as cancer and neurodegenerative disorders. The dimethylphenyl group has been shown to enhance bioavailability, while the oxadiazole moiety contributes to improved solubility and stability within biological systems. These properties make it a strong contender for further exploration in drug development pipelines.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. Its unique electronic structure makes it a potential candidate for use in organic electronics and optoelectronic devices. Recent research has explored its ability to act as an electron acceptor in organic photovoltaic cells, where it has demonstrated enhanced charge transport properties compared to traditional materials.

The environmental impact of synthesizing such compounds is another area of active research. Scientists are working on developing more sustainable methods to produce N-(2,6-dimethylphenyl)-2-[5-(3-Ethyl...acetamide) while minimizing waste and energy consumption. Green chemistry principles are being integrated into the synthesis protocols to ensure that future large-scale production is both efficient and environmentally friendly.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new insights into the functionality of this compound. Advanced imaging techniques and machine learning algorithms are being employed to study its interactions with cellular components at unprecedented resolution. These advancements will undoubtedly pave the way for innovative applications across multiple disciplines.